2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide

• IUPAC Name: 2-chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H18ClNO4/c1-20-14-4-3-12(7-15(14)21-2)9-18(16(19)8-17)10-13-5-6-22-11-13/h3-7,11H,8-10H2,1-2H3
• InChI Key: XLBFPQRIHKBOGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN(CC2=COC=C2)C(=O)CCl)OC
• Molecular Formula: C16H18ClNO4
• Molecular Weight: 323.77 g/mol

Description

2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide, also known as DMF-DMA, is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is a derivative of acetamide and contains a furan ring, a chloro group, and a phenylmethyl group.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer growth, neurodegeneration, and inflammation. 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to have several biochemical and physiological effects in various models. In cancer cell lines, 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In models of neurodegeneration, 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to protect against oxidative stress and reduce neuronal death. In models of inflammation, 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide is its broad range of potential scientific research applications, making it a versatile compound for various fields of study. Additionally, 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to have relatively low toxicity in vitro and in vivo, making it a safer alternative to other compounds. However, one limitation of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide. One area of interest is the development of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide derivatives with improved solubility and potency. Additionally, further studies are needed to elucidate the mechanism of action of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide and its potential use in other disease models. Finally, the development of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide as a potential therapeutic agent for cancer, neurodegeneration, and inflammation is an exciting area of research with great potential for future advancements.

Synthesis Methods

The synthesis of 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide involves the reaction of 3,4-dimethoxybenzaldehyde with furfurylamine in the presence of acetic anhydride and pyridine. The resulting intermediate is then treated with chloroacetyl chloride to obtain 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide. This synthesis method has been optimized and improved in recent years, leading to higher yields and purity of the final product.

Scientific Research Applications

2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been studied for its potential use in various scientific research applications, including cancer research, neuroprotection, and inflammation. In cancer research, 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has also been studied for its potential neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Additionally, 2-Chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(furan-3-ylmethyl)acetamide has been shown to have anti-inflammatory effects in models of acute and chronic inflammation.